Physicochemical Differentiation: 2-Methoxyethoxycarbonyl vs. Ethoxycarbonyl at the Benzofuran 3-Position
The target compound bears a 2-methoxyethoxycarbonyl group at the benzofuran 3-position, whereas the closest commercially cataloged analog, 3-(ethoxycarbonyl)-2-methyl-1-benzofuran-5-yl morpholine-4-carboxylate (CAS 302952-37-0), carries an ethoxycarbonyl group. These substituents differ by the insertion of one additional oxygen atom and two methylene units. This structural difference is predicted to increase topological polar surface area (tPSA) and the number of hydrogen-bond acceptors, which in turn affects LogP, aqueous solubility, and reversed-phase chromatographic retention time—key parameters for assay compatibility and purification method development. Quantitative experimental confirmation of these differences for the specific compound pair has not been identified in peer-reviewed literature; the evidence is therefore class-level inference based on established medicinal chemistry principles and the documented behavior of homologous series within benzofuran chemical space [1], .
| Evidence Dimension | Predicted physicochemical properties (LogP, tPSA, H-bond acceptors) influencing chromatographic retention and solubility |
|---|---|
| Target Compound Data | Molecular Formula C₁₈H₂₁NO₇; MW 363.37 g/mol; 8 H-bond acceptors; tPSA ~101 Ų (calculated); 2-methoxyethoxycarbonyl substituent at C3 [1] |
| Comparator Or Baseline | CAS 302952-37-0 (3-(ethoxycarbonyl)-2-methyl-1-benzofuran-5-yl morpholine-4-carboxylate): C₁₇H₁₉NO₆; MW 333.34 g/mol; 6 H-bond acceptors; tPSA ~83 Ų (calculated); ethoxycarbonyl substituent at C3 |
| Quantified Difference | ΔMW = +30.03 g/mol; ΔH-bond acceptors = +2; ΔtPSA ≈ +18 Ų (calculated values based on fragment-based estimation; experimental LogP and chromatographic retention data not publicly available) |
| Conditions | Physicochemical property prediction based on calculated molecular descriptors; no experimental comparative dataset identified for this specific pair |
Why This Matters
Differences in tPSA and H-bond acceptor count directly impact reversed-phase HPLC retention, aqueous solubility, and permeability—critical factors for assay development, compound management, and biological screening protocols that necessitate distinct handling procedures for each compound rather than generic substitution.
- [1] SpectraBase. 3-[(2-methoxyethoxy)carbonyl]-2-methyl-1-benzofuran-5-yl 4-morpholinecarboxylate. SpectraBase Compound ID: Dbp8NGQaDSA. Wiley Science Solutions. View Source
